Cas no 1072502-05-6 ((9H-fluoren-9-yl)methyl 3-hydroxypiperidine-1-carboxylate)

• Product Name: (9H-fluoren-9-yl)methyl 3-hydroxypiperidine-1-carboxylate
• CAS No: 1072502-05-6
• Molecular Formula: C₂₀H₂₁NO₃
• Molecular Weight: 323.385645627975
• MDL: MFCD04974368
• CID: 97842
• PubChem ID: 46835692

(9H-fluoren-9-yl)methyl 3-hydroxypiperidine-1-carboxylate Properties

Names and Identifiers

• 1-Piperidinecarboxylicacid, 3-hydroxy-, 9H-fluoren-9-ylmethyl ester
• (9H-Fluoren-9-yl)methyl 3-hydroxypiperidine-1-carboxylate
• 3-hydroxy-1-Piperidinecarboxylic acid 9H-fluoren-9-ylmethyl ester
• 9H-fluoren-9-ylmethyl 3-hydroxypiperidine-1-carboxylate
• I14-8512
• Z1123720144
• CS-0270360
• AKOS012614818
• (R)-1-FMOC-3-hydroxypiperidine
• EN300-177422
• I10492
• MFCD04974368
• 1072502-05-6
• DTXSID40676521
• FT-0682193
• A2060
• (S)-(9H-Fluoren-9-yl)methyl 3-hydroxypiperidine-1-carboxylate
• (9H-fluoren-9-yl)methyl3-hydroxypiperidine-1-carboxylate
• DB-059586
• (9H-fluoren-9-yl)methyl 3-hydroxypiperidine-1-carboxylate

• MDL： MFCD04974368
• InChIKey： UPMBUSIITKEKOM-UHFFFAOYSA-N
• Inchi： 1S/C20H21NO3/c22-14-6-5-11-21(12-14)20(23)24-13-19-17-9-3-1-7-15(17)16-8-2-4-10-18(16)19/h1-4,7-10,14,19,22H,5-6,11-13H2
• SMILES： O(C(N1CCCC(C1)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 323.15200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 323.152
• Heavy Atom Count: 24
• Complexity: 432
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 49.8A^2

Experimental Properties

• LogP: 3.33010
• PSA: 49.77000
• Boiling Point: 510.7±43.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.4 mmHg at 25°C
• Flash Point: 262.7±28.2 °C
• Solubility: Almost insoluble (0.036 g/l) (25 º C),
• Density: 1.260±0.06 g/cm3 (20 ºC 760 Torr),

(9H-fluoren-9-yl)methyl 3-hydroxypiperidine-1-carboxylate Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning
• HazardClass：IRRITANT

(9H-fluoren-9-yl)methyl 3-hydroxypiperidine-1-carboxylate Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%